Cas no 2098052-07-2 (4-(2-Chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product name: 4-(2-Chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2098052-07-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5727867
• PubChem ID: 121199331

4-(2-Chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026706638
• 2098052-07-2
• F1907-1027
• EN300-1457408
• starbld0044806
• 4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 4-(2-chloro-4-methylphenyl)-
• 4-(2-Chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H14ClNO2/c1-7-2-3-8(11(13)4-7)9-5-14-6-10(9)12(15)16/h2-4,9-10,14H,5-6H2,1H3,(H,15,16)
• InChI Key： XREWDLFCKDAIMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 400.4±45.0 °C(Predicted)
• pka: 3.62±0.40(Predicted)